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Cat. No.: B151410 Get Quote

Disclaimer: This document provides a summary of the currently available toxicological

information for 2-((4-Aminopentyl)(ethyl)amino)ethanol (CAS No. 69559-11-1). A

comprehensive search of publicly available scientific literature and toxicological databases did

not yield detailed experimental studies, quantitative toxicity data (e.g., LD50, NOAEL), or

specific mechanisms of action for this compound. The information presented herein is primarily

derived from safety data sheets and regulatory classifications, which provide hazard warnings

but lack in-depth experimental details.

Hazard Identification and Classification
2-((4-Aminopentyl)(ethyl)amino)ethanol is classified by regulatory bodies based on

aggregated data submitted by chemical manufacturers and suppliers. The primary hazards

associated with this compound are acute toxicity, skin corrosion, and eye damage.[1][2][3][4][5]

It is also noted to be potentially harmful to aquatic life with long-lasting effects.[2][3][4]

The available hazard classifications are summarized in the table below. It is important to note

that the percentages provided in some sources reflect the proportion of notifications to

regulatory bodies that include that specific hazard classification, rather than a measure of

toxicological potency.[4]
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Hazard Class
GHS Hazard
Statement

Signal Word Pictograms Notes

Acute Toxicity,

Oral (Category 4)

H302: Harmful if

swallowed
Warning

GHS07

(Exclamation

Mark)

This

classification is

reported in over

58% of

notifications to

the ECHA C&L

Inventory.[4]

Acute Toxicity,

Inhalation

(Category 4)

H332: Harmful if

inhaled
Warning

GHS07

(Exclamation

Mark)

This

classification is

reported in over

58% of

notifications to

the ECHA C&L

Inventory.[4]

Skin

Corrosion/Irritatio

n (Category

1B/1C)

H314: Causes

severe skin

burns and eye

damage

Danger
GHS05

(Corrosion)

This is a

predominant

classification,

appearing in over

94% of

notifications to

the ECHA C&L

Inventory.[4]

Serious Eye

Damage/Eye

Irritation

(Category 1)

H318: Causes

serious eye

damage

Danger
GHS05

(Corrosion)

This is often

grouped with the

skin corrosion

hazard.

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

(Category 3/4)

H412/H413:

Harmful/May

cause long

lasting harmful

effects to aquatic

life

- -

Classification

varies slightly

between different

data sources.[2]

[4]
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Experimental Protocols
Detailed experimental protocols for toxicological assessments of 2-((4-Aminopentyl)
(ethyl)amino)ethanol are not available in the public domain. Standardized OECD

(Organisation for Economic Co-operation and Development) guidelines are typically followed

for such assessments. For instance, acute oral toxicity is often evaluated using OECD Test

Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method), while skin corrosion would be

assessed following OECD Test Guideline 431 (In Vitro Skin Corrosion: Reconstructed Human

Epidermis (RHE) Test Method) or OECD Test Guideline 404 (Acute Dermal

Irritation/Corrosion). Without access to specific study reports, the exact methodologies used for

this compound remain unknown.

Signaling Pathways and Mechanism of Action
There is no information available regarding the specific signaling pathways or biochemical

mechanisms through which 2-((4-Aminopentyl)(ethyl)amino)ethanol exerts its toxic effects.

As a corrosive substance, its local effects on skin and mucous membranes are likely due to its

chemical properties, such as its basicity, leading to cell damage and tissue destruction. The

mechanisms underlying its systemic toxicity following ingestion or inhalation have not been

elucidated.

Visualizations
As no specific experimental workflows or signaling pathways for this compound are described

in the literature, a generalized workflow for a common toxicological assessment is provided

below for illustrative purposes.
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Generalized Workflow for Acute Oral Toxicity Assessment (OECD 423)

Preparation

Experimentation

Data Analysis & Reporting

Test Substance Characterization

Dose Formulation and Analysis

Selection of Animal Model
(e.g., Female Rats)

Sequential Dosing of Animals
(Starting Dose: 300 mg/kg)

Clinical Observations
(Mortality, Clinical Signs)

Body Weight Measurement

Necropsy of all Animals

Estimation of LD50 Cut-off

Final Study Report
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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